Cas no 875479-34-8 (Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate)

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate is a chiral cyclopropane derivative featuring a bromophenyl substituent and an ester functional group. Its stereospecific (1S,2S) configuration makes it valuable in asymmetric synthesis and pharmaceutical applications. The presence of the 4-bromophenyl group enhances its utility as a versatile intermediate for cross-coupling reactions, such as Suzuki or Heck couplings, enabling further structural diversification. The ethyl ester moiety offers synthetic flexibility for hydrolysis or transesterification. This compound's rigid cyclopropane ring contributes to conformational constraint, often improving binding affinity in bioactive molecules. Its high purity and well-defined stereochemistry make it particularly useful for medicinal chemistry research, especially in developing enzyme inhibitors or receptor modulators. The bromine atom also facilitates radiolabeling or further functionalization.

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate structure

875479-34-8 structure

Product Name:Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate

CAS No:875479-34-8

MF:C₁₂H₁₃BrO₂

MW:269.134423017502

CID:4658180

PubChem ID:11471183

Update Time:2025-07-02

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate
- (1S,2S)-ethyl 2-(4-bromophenyl)cyclopropanecarboxylate
- Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropane-1-carboxylate
- H11097
- A915807
- Ethyl(1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate
- 2beta-(4-Bromophenyl)-1alpha-cyclopropanecarboxylic acid ethyl ester
- Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate (ACI)
- (1S,2S)-2-(4-Bromophenyl)cyclopropanecarboxylic acid ethyl ester
- trans-ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate
- DB-208528
- (1S,2S)-ethyl2-(4-bromophenyl)cyclopropanecarboxylate
- CS-12535
- (1S,2S)-Ethyl 2-(4-bromophenyl)-cyclopropanecarboxylate
- RAFFPNRMOQNLAA-MNOVXSKESA-N
- SCHEMBL1000358
- CS-0456818
- AKOS027421099
- 875479-34-8
- MDL： MFCD28969646
- Inchi： 1S/C12H13BrO2/c1-2-15-12(14)11-7-10(11)8-3-5-9(13)6-4-8/h3-6,10-11H,2,7H2,1H3/t10-,11+/m1/s1
- InChI Key： RAFFPNRMOQNLAA-MNOVXSKESA-N
- SMILES： BrC1C=CC(=CC=1)[C@H]1C[C@@H]1C(=O)OCC

Computed Properties

Exact Mass: 268.00989g/mol
Monoisotopic Mass: 268.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26.3

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E902547-250mg	trans-ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate	875479-34-8	98%	250mg	￥1,000.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E902547-1g	trans-ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate	875479-34-8	98%	1g	￥2,200.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E902547-bulk	trans-ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate	875479-34-8	98%	bulk	￥POA	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E902545-1g	ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate	875479-34-8	98%	1g	￥1,889.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E902545-5g	ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate	875479-34-8	98%	5g	￥4,200.00	2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E902545-bulk	ethyl 2-(4-bromophenyl)cyclopropane-1-carboxylate	875479-34-8	98%	bulk	￥POA	2022-01-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y10115-250mg	(1S,2S)-Ethyl 2-(4-bromophenyl)cyclopropanecarboxylate	875479-34-8	95%	250mg	¥1939.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y10115-1g	(1S,2S)-Ethyl 2-(4-bromophenyl)cyclopropanecarboxylate	875479-34-8	95%	1g	¥4749.0	2024-07-16
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02151-5g	ethyl (1S,2S)-2-(4-bromophenyl)cyclopropane-1-carboxylate	875479-34-8	95	5g	$1455	2021-06-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E304815-1g	Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate	875479-34-8	98%	1g	¥2244.90	2023-09-03

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate Production Method

Production Method 1

2039-82-9

875479-34-8

1680198-27-9

Reaction Conditions

1.1 Catalysts: Copper(II) triflate , 1681027-27-9 Solvents: Dichloromethane ; 2.5 h, rt
1.2 Solvents: Dichloromethane ; 3 h, rt; 13 h, rt

Reference

Remote steric effects of C2-symmetric planar-chiral terpyridine ligands on copper-catalyzed asymmetric cyclopropanation reactions

Mugishima, Nanako; et al, Tetrahedron Letters, 2015, 56(14), 1898-1903

Production Method 2

867-13-0

1122-91-4

875479-34-8

53582-00-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 20 min, 0 °C; 0 °C → rt; 1 h, rt; rt → 0 °C
1.2 Solvents: Tetrahydrofuran ; 15 min, 0 °C; 30 h, rt
2.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ; rt; 1 h, rt → 50 °C; 50 °C → rt
2.2 Solvents: Dimethyl sulfoxide ; 1 h, rt; overnight, rt

Reference

Indazole-6-phenylcyclopropylcarboxylic Acids as Selective GPR120 Agonists with in Vivo Efficacy

McCoull, William ; et al, Journal of Medicinal Chemistry, 2017, 60(7), 3187-3197

Production Method 3

2039-82-9

875479-34-8

Reaction Conditions

1.1 Catalysts: Ruthenium, carbonyl[5,10,15,20-tetrakis[(1S,4R,5R,8S)-10-ethenyl-1,2,3,4,5,6,7,8… Solvents: Dichloromethane ; 3 h, rt; 24 h, rt

Reference

Macroporous chiral ruthenium porphyrin polymers: a new solid-phase material used as a device for catalytic asymmetric carbene transfer

Ferrand, Yann; et al, Tetrahedron: Asymmetry, 2005, 16(23), 3829-3836

Production Method 4

2039-82-9

875479-34-8

Reaction Conditions

1.1 Catalysts: Copper(I) triflate , 2,2-Bis(4(R)-tert-butyl-1,3-oxazolin-2-yl)propane Solvents: tert-Butyl methyl ether ; 2 h, rt
1.2 Solvents: tert-Butyl methyl ether ; 2 d, 0 °C; 0 °C → rt

Reference

Discovery of MK-3168: A PET Tracer for Imaging Brain Fatty Acid Amide Hydrolase

Liu, Ping; et al, ACS Medicinal Chemistry Letters, 2013, 4(6), 509-513

Production Method 5

2039-82-9

875479-34-8

70461-61-9

Reaction Conditions

1.1 rt

Reference

Intermolecular metal-catalyzed carbenoid cyclopropanations

Davies, Huw M. L.; et al, Organic Reactions (Hoboken, 2001, 57,

Production Method 6

2181-42-2

24393-53-1

875479-34-8

53582-00-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ; rt; 1 h, rt → 50 °C; 50 °C → rt
1.2 Solvents: Dimethyl sulfoxide ; 1 h, rt; overnight, rt

Reference

Indazole-6-phenylcyclopropylcarboxylic Acids as Selective GPR120 Agonists with in Vivo Efficacy

McCoull, William ; et al, Journal of Medicinal Chemistry, 2017, 60(7), 3187-3197

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate Raw materials

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate Preparation Products

Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate Related Literature

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